15(R)-Iloprost

• Molecular Formula: C22H32O4
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10?,16-8-/t15?,17-,18+,19-,20+,21+/m0/s1
• InChIKey: HIFJCPQKFCZDDL-GNWKSPSYSA-N

15(R)-Iloprost: Stereochemical Identity and Baseline Characteristics for Research Procurement

15(R)-Iloprost (CAS 85026-51-3), the "unnatural" or inverted C-15 epimer of the clinically approved prostacyclin analog Iloprost, is a critical research tool used to dissect stereospecific pharmacology. It is a second-generation structural analog of prostacyclin (PGI2), exhibiting approximately ten-fold greater potency than first-generation stable analogs like carbaprostacyclin . Crucially, the inversion of the stereocenter at C-15 frequently attenuates biological agonist activity by several orders of magnitude, positioning 15(R)-Iloprost as an essential negative control or comparator for 15(S)-Iloprost and other prostanoid agonists in functional and binding assays .

1

Stereochemical-control research tool for prostanoid pharmacology

2

Negative-control use context for 15(S)-Iloprost in functional and binding assays

3

Enantiomer-attribution review for C-15 stereospecific agonist activity

Why 15(R)-Iloprost Cannot Be Interchanged with Racemic Iloprost or Its 15(S)-Epimer in Research Applications

The stereochemistry of Iloprost at the C-15 position is a critical determinant of its pharmacological activity. While 15(S)-Iloprost and racemic mixtures (such as those in clinical formulations) act as potent agonists at the prostacyclin (IP) receptor, eliciting robust vasodilation and inhibition of platelet aggregation, the 15(R) epimer exhibits profoundly attenuated or negligible biological activity . Vendor data consistently notes that "there are no literature reports of the biological activity of 15(R)-iloprost," with its typical role being that of a negative control to confirm the stereospecificity of observed effects [1]. Therefore, substituting 15(R)-Iloprost for 15(S)-Iloprost or a racemate in an experiment designed to interrogate IP receptor-mediated effects would yield fundamentally different and likely null results, invalidating the study's conclusions.

Target

15(R)-Iloprost

C-15 inverted epimer; reported as functionally inactive or severely attenuated in prostacyclin receptor assays.

Potential Substitute

15(S)-Iloprost / Racemate

Potent IP receptor agonist with robust vasodilation and anti-aggregatory activity.

Substitution may yield null or confounding results, invalidating stereospecificity conclusions in IP receptor research.

Class-level evidence suggests activity difference of several orders of magnitude; direct functional data limited to 15(S) and racemic references.

• [1] NETA Scientific. Cayman Diaveridine / 15(R)-Iloprost Product Page. Item CAYM-29427-10. View Source

Quantitative Differentiation: Comparative Receptor Binding and Functional Activity of 15(R)-Iloprost vs. Active Analogs

Functional Inactivity of 15(R)-Iloprost Contrasts with Potent 15(S)-Iloprost and 16(S)-Iloprost Isomers

In functional assays of platelet aggregation, the 16(S)-stereoisomer of Iloprost (a closely related epimer) exhibits potent inhibitory activity with an IC50 value of 3.5 nM . In contrast, the 15(R) epimer is considered to be functionally inactive. Vendor datasheets explicitly state that the inversion of stereochemistry at the C-15 position in 15(R)-Iloprost attenuates the biological agonist activity of prostaglandin analogs by several orders of magnitude, and no literature reports exist for its biological activity . This establishes 15(R)-Iloprost as a stereospecific negative control.

Functional inactivity of 15(R) vs active isomers

Cross-study comparable

15(R)-Iloprost: functionally inactive; 16(S)-Iloprost IC50 = 3.5 nM

Supports stereospecific negative-control use in platelet aggregation assays

Activity attenuated by several orders of magnitude; no quantifiable IC50 for 15(R)

Evidence Dimension	Inhibition of platelet aggregation (IC50)
Target Compound Data	Functionally inactive (attenuated by several orders of magnitude)
Comparator Or Baseline	16(S)-Iloprost: IC50 = 3.5 nM
Quantified Difference	Activity reduced by several orders of magnitude; no quantifiable IC50 reported due to inactivity.
Conditions	In vitro human platelet aggregation assay.

Why This Matters

This stark functional difference validates 15(R)-Iloprost's use as a definitive negative control to confirm that observed effects are due to specific receptor activation rather than off-target or non-specific interactions.

Divergent Prostanoid Receptor Binding Profiles: Iloprost (Racemic) vs. Treprostinil at Human IP and EP1 Receptors

A direct comparative study evaluated the binding of Iloprost (racemic) and Treprostinil to human prostanoid receptors. Iloprost exhibited high binding affinity for EP1 (Ki = 1.1 nM) and IP (Ki = 3.9 nM) receptors [1]. In contrast, Treprostinil showed a different selectivity profile, with high affinity for DP1 (Ki = 4.4 nM), EP2 (Ki = 3.6 nM), and IP (Ki = 32 nM) receptors. The IP receptor affinity of Iloprost is ~8-fold higher than that of Treprostinil (3.9 nM vs. 32 nM).

Prostanoid receptor binding profiles

Head-to-head

Iloprost (racemic): IP Ki = 3.9 nM, EP1 Ki = 1.1 nM; Treprostinil: IP Ki = 32 nM

Supports Iloprost-based analog selection for high IP-affinity studies

~8.2-fold higher IP affinity for Iloprost; human recombinant receptor binding assay

Evidence Dimension	Human prostanoid receptor binding affinity (Ki)
Target Compound Data	Iloprost (racemic): IP Ki = 3.9 nM; EP1 Ki = 1.1 nM [1]
Comparator Or Baseline	Treprostinil: IP Ki = 32 nM; EP1 Ki = low affinity [1]
Quantified Difference	Iloprost has ~8.2-fold higher affinity for the IP receptor than Treprostinil.
Conditions	Binding assays on human recombinant prostanoid receptors expressed in cell lines.

Why This Matters

This data justifies the selection of an Iloprost-based analog (including its specific isomers) over Treprostinil when high IP receptor affinity is a critical experimental parameter, such as in studies of IP-mediated vasodilation.

• [1] Whittle BJ, Silverstein AM, Mottola DM, Clapp LH. Binding and activity of the prostacyclin receptor (IP) agonists, treprostinil and iloprost, at human prostanoid receptors: treprostinil is a potent DP1 and EP2 agonist. Biochemical Pharmacology. 2012;84(1):68-75. View Source

Functional Consequences of Divergent Receptor Profiles: Vasodilatory vs. Vasoconstrictive Potential

The same study found that in functional assays, Iloprost (racemic) stimulated calcium influx in cells expressing EP1 receptors with an EC50 of 0.3 nM, while also elevating cAMP in cells expressing the IP receptor with an EC50 of 0.37 nM [1]. Activation of EP1 can provoke vasoconstriction, potentially offsetting the IP receptor-mediated vasodilator effects of Iloprost. In contrast, Treprostinil lacked potent EP1 activity (EC50 for cAMP in IP-expressing cells = 1.9 nM; EC50 for cAMP in EP2-expressing cells = 6.2 nM), suggesting a different overall vasorelaxant profile.

Functional selectivity at IP/EP1

Head-to-head

Iloprost (racemic): EP1 EC50 = 0.3 nM, IP EC50 = 0.37 nM; Treprostinil: negligible EP1

EP1 activity context may influence net vascular tone interpretation

EP1 activation can provoke vasoconstriction; Treprostinil lacks this component

Evidence Dimension	Functional activity (EC50) at human prostanoid receptors
Target Compound Data	Iloprost (racemic): EP1 EC50 = 0.3 nM (calcium influx); IP EC50 = 0.37 nM (cAMP) [1]
Comparator Or Baseline	Treprostinil: IP EC50 = 1.9 nM (cAMP); EP2 EC50 = 6.2 nM (cAMP); negligible EP1 activity [1]
Quantified Difference	Iloprost's EP1 activity is absent in Treprostinil, potentially leading to a different net effect on vascular tone.
Conditions	Functional assays on human recombinant prostanoid receptors expressed in cell lines.

Why This Matters

This functional selectivity data is crucial for researchers studying pulmonary hypertension or other vascular diseases, as the choice between Iloprost and Treprostinil can dictate whether the experimental outcome is dominated by vasodilation or includes a vasoconstrictive component.

• [1] Whittle BJ, Silverstein AM, Mottola DM, Clapp LH. Binding and activity of the prostacyclin receptor (IP) agonists, treprostinil and iloprost, at human prostanoid receptors: treprostinil is a potent DP1 and EP2 agonist. Biochemical Pharmacology. 2012;84(1):68-75. View Source

Comparative Vasodilatory Potency: 15(S)-Iloprost Isomer Exhibits Higher Potency than 15(R)-Iloprost

While 15(R)-Iloprost is generally considered an inactive negative control, the vasodilatory potency of the 15(S)-isomer is a key point of differentiation. The two diastereoisomers of Iloprost differ in their potency to dilate blood vessels, with the 15(S)-isomer reported to exhibit substantially higher potency than the 15(R)-isomer [1]. This class-level inference, based on the established stereochemical principles of Iloprost pharmacology, is supported by the fact that the 4S-isomer of Iloprost is more potent than the 4R-isomer in vasodilation [2].

Vasodilatory potency: 15(S) vs 15(R)

Class-level inference

15(S)-Iloprost: substantially higher vasodilatory potency than 15(R)-Iloprost

Stereospecific vasoactivity context for distinguishing receptor-mediated effects

Exact numerical values not provided; based on stereochemical principles and 4S/4R analogy

Evidence Dimension	Vasodilatory potency
Target Compound Data	15(R)-Iloprost: Largely inactive or significantly reduced vasodilatory potency.
Comparator Or Baseline	15(S)-Iloprost: Exhibits substantially higher vasodilatory potency than 15(R)-Iloprost.
Quantified Difference	Difference is described as 'substantial' but exact numerical values are not provided in the referenced source.
Conditions	Vascular functional assays (exact system not specified in referenced vendor data).

Why This Matters

This stereospecific difference in vasoactivity is fundamental for experimental design, allowing researchers to use 15(R)-Iloprost to distinguish between receptor-mediated and non-specific effects in vascular studies.

• [1] GipBio. 15(R)-Iloprost Product Datasheet. Catalog No. GLP23236. View Source
• [2] DrugBank. Iloprost. DB01088. Updated 2023-04-09. View Source

Role as a Definitive Negative Control in Prostanoid Pharmacology

A consistent and critical piece of evidence is that 15(R)-Iloprost is a validated negative control. Vendor technical datasheets from multiple sources confirm that this specific epimer has no known biological activity, with the statement "there are no literature reports of the biological activity of 15(R)-iloprost" [1]. This is a deliberate feature, as the inversion at C-15 attenuates agonist activity by several orders of magnitude compared to its active 15(S) counterpart. In the context of prostanoid research, where chemical probes must be stringently validated, 15(R)-Iloprost serves as a superior negative control due to its close structural similarity to the active molecule, minimizing the risk of confounding off-target effects that a structurally unrelated control might introduce.

Negative control validation

Supporting evidence

No reported biological activity; consistent vendor data confirm inertness

Supports use as chemically similar inert control

Multiple sources state lack of literature reports for 15(R)-Iloprost activity

Evidence Dimension	Biological activity in standard prostanoid assays
Target Compound Data	15(R)-Iloprost: No reported biological activity.
Comparator Or Baseline	15(S)-Iloprost / Racemic Iloprost: Potent agonist activity in vasodilation and platelet aggregation assays.
Quantified Difference	Activity difference of several orders of magnitude (inactive vs. active).
Conditions	General prostanoid receptor functional assays.

Why This Matters

The unambiguous inactivity of 15(R)-Iloprost makes it an indispensable tool for researchers needing a chemically similar but functionally inert control, ensuring that positive results are genuinely attributed to the active stereoisomer's mechanism of action.

• [1] NETA Scientific. Cayman Diaveridine / 15(R)-Iloprost Product Page. Item CAYM-29427-10. View Source

High-Impact Research and Assay Scenarios for 15(R)-Iloprost Procurement

Stereospecific Pharmacology: Negative Control for 15(S)-Iloprost in Functional Assays

In any experiment where the activity of 15(S)-Iloprost or racemic Iloprost is being tested (e.g., vasodilation, inhibition of platelet aggregation, cAMP elevation), 15(R)-Iloprost serves as the optimal negative control. Its use directly demonstrates that the observed effect is dependent on the specific C-15 stereochemistry and is not a non-specific artifact of the chemical scaffold . This is essential for validating target engagement and establishing structure-activity relationships (SAR).

Prostanoid Receptor Profiling: Distinguishing IP/EP1-Mediated Effects from Other Pathways

Researchers investigating the complex pharmacology of prostacyclin mimetics can use 15(R)-Iloprost to help dissect IP receptor-specific signaling from EP1-mediated pathways. Since Iloprost (racemic) potently activates both IP and EP1 receptors, while Treprostinil has a different profile [1], the inactive 15(R) isomer can be used to control for any potential, albeit unlikely, off-target effects of the active isomer, ensuring the fidelity of signal pathway analysis.

Analytical Chemistry and Method Development: A Chiral Standard for Iloprost Analysis

Given the profound functional differences between Iloprost epimers, quality control and analytical laboratories require pure stereoisomer standards. 15(R)-Iloprost is an essential reference material for developing and validating chiral separation methods (e.g., chiral HPLC, SFC) used to assess the isomeric purity of Iloprost in pharmaceutical formulations or research materials. Its availability as a high-purity (>97%) solution enables precise quantification of isomeric ratios .

Studies on Prostanoid Receptor Downregulation and Disease Models

In disease states like pulmonary arterial hypertension (PAH), the IP receptor can be downregulated [1]. To understand the impact of this on drug efficacy, researchers need a precise understanding of the agonist's receptor selectivity. The use of 15(R)-Iloprost as a negative control in such models helps confirm that any loss of response is due to changes in receptor expression or coupling, rather than assay variability, thereby strengthening conclusions about disease-specific pharmacological alterations.

Application

Selection Property

Validation Focus

Stereospecific pharmacology negative control

Stereochemical-control study fit

Verify C-15 stereochemistry-dependent activity in functional assays

Prostanoid receptor profiling (IP vs EP1)

Receptor-selectivity review

Confirm IP-mediated signaling over off-target pathway interference

Analytical chiral method development

Chiral reference standard workflow

Isomeric purity assessment via chiral separation techniques

IP receptor downregulation disease models

Model-response interpretation context

Correlate receptor expression changes with stereospecific response loss

• [1] Whittle BJ, Silverstein AM, Mottola DM, Clapp LH. Binding and activity of the prostacyclin receptor (IP) agonists, treprostinil and iloprost, at human prostanoid receptors: treprostinil is a potent DP1 and EP2 agonist. Biochemical Pharmacology. 2012;84(1):68-75. View Source